Cas no 16817-31-5 (Ethyl 3,5-dimethylbenzofuran-2-carboxylate)

Ethyl 3,5-dimethylbenzofuran-2-carboxylate structure

16817-31-5 structure

Product Name:Ethyl 3,5-dimethylbenzofuran-2-carboxylate

CAS No:16817-31-5

MF:C₁₃H₁₄O₃

MW:218.248464107513

CID:854798

PubChem ID:12496771

Update Time:2025-04-19

Ethyl 3,5-dimethylbenzofuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3,5-dimethylbenzofuran-2-carboxylate
- ethyl 3,5-dimethyl-1-benzofuran-2-carboxylate
- TQR0010
- Ethyl 3,5-dimethyl-benzofuran-2-carboxylate
- AKOS000359860
- CS-0167791
- DTXSID60500410
- Ethyl3,5-dimethylbenzofuran-2-carboxylate
- 16817-31-5
- DB-064678
- CHEMBL4441725
- J-520830
- F20888
- STK522147
- SCHEMBL19661983
- Inchi： 1S/C13H14O3/c1-4-15-13(14)12-9(3)10-7-8(2)5-6-11(10)16-12/h5-7H,4H2,1-3H3
- InChI Key： SORWKMANHPUFPA-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OCC)=C(C)C2C=C(C)C=CC1=2

Computed Properties

Exact Mass: 218.094294304g/mol
Monoisotopic Mass: 218.094294304g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 39.4Å²

Experimental Properties

Density: 1.093(59.0000℃)

Ethyl 3,5-dimethylbenzofuran-2-carboxylate Security Information

Hazard Category Code： 36
Safety Instruction： 7/8

Ethyl 3,5-dimethylbenzofuran-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM387471-1g	Ethyl 3,5-dimethylbenzofuran-2-carboxylate	16817-31-5	95%+	1g	$64	2023-02-17
Chemenu	CM387471-5g	Ethyl 3,5-dimethylbenzofuran-2-carboxylate	16817-31-5	95%+	5g	$242	2023-02-17
eNovation Chemicals LLC	Y1261413-1g	Ethyl 3,5-dimethylbenzofuran-2-carboxylate	16817-31-5	95%	1g	$210	2023-09-04
eNovation Chemicals LLC	Y1261413-5g	Ethyl 3,5-dimethylbenzofuran-2-carboxylate	16817-31-5	95%	5g	$595	2023-09-04
A2B Chem LLC	AE82057-250mg	Ethyl 3,5-dimethylbenzofuran-2-carboxylate	16817-31-5	95%	250mg	$63.00	2024-04-20
A2B Chem LLC	AE82057-1g	Ethyl 3,5-dimethylbenzofuran-2-carboxylate	16817-31-5	95%	1g	$131.00	2024-04-20
A2B Chem LLC	AE82057-5g	Ethyl 3,5-dimethylbenzofuran-2-carboxylate	16817-31-5	95%	5g	$478.00	2024-04-20

Ethyl 3,5-dimethylbenzofuran-2-carboxylate Related Literature

1. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
2. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. An aptasensor for detection of potassium ions based on RecJf exonuclease mediated signal amplification

Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

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